2-[(3-hydroxypropyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
Description
This compound belongs to the pyrido[1,2-a]pyrimidin-4-one class, characterized by a fused bicyclic core with a pyrimidinone ring and a pyridine moiety. Its structure is further modified by:
- A (Z)-configured thiazolidinone ring at position 3, featuring a 3-methoxypropyl group and a thioxo (C=S) group. This configuration is critical for stereochemical stability and bioactivity .
- Condensation reactions between pyrido[1,2-a]pyrimidinone precursors and thiazolidinone derivatives (e.g., via Michael addition or cyclocondensation) .
- Functionalization of the pyrimidinone core with nucleophilic substituents, as seen in reactions with nitronate/malonate anions or thioacetals .
Potential Applications: The thiazolidinone moiety and pyrido-pyrimidinone core are associated with antimicrobial, anti-inflammatory, and antiparasitic activities in related compounds . The hydroxypropyl group may improve solubility for in vivo applications.
Properties
Molecular Formula |
C20H24N4O4S2 |
|---|---|
Molecular Weight |
448.6 g/mol |
IUPAC Name |
(5Z)-5-[[2-(3-hydroxypropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C20H24N4O4S2/c1-13-6-3-8-23-17(13)22-16(21-7-4-10-25)14(18(23)26)12-15-19(27)24(20(29)30-15)9-5-11-28-2/h3,6,8,12,21,25H,4-5,7,9-11H2,1-2H3/b15-12- |
InChI Key |
IALIDRVZIVHLMH-QINSGFPZSA-N |
Isomeric SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCOC)NCCCO |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCOC)NCCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
Key Findings:
Substituent Effects on Bioactivity :
- The 4-methylbenzyl group in compound 608491-04-9 enhances antiparasitic activity, likely due to increased membrane penetration .
- Chlorophenyl substituents (e.g., in 10b) improve anti-inflammatory efficacy but may elevate ulcerogenic risk .
- The hydroxypropyl group in the target compound could balance solubility and activity, though empirical data are needed.
Thiazolidinone Role: The thioxo (C=S) group in thiazolidinones is critical for binding to cysteine proteases or metalloenzymes in pathogens . Z-configuration ensures proper spatial alignment for target engagement, as seen in structurally resolved analogs .
Core Modifications: Pyrazolo-pyrimidinones (e.g., 10b) exhibit stronger anti-inflammatory effects but reduced solubility compared to pyrido-pyrimidinones . Pyrrolo-pyrimidine fusions (e.g., in 15) show superior antibiofilm activity, attributed to extended π-conjugation .
Synthetic Accessibility: Thiazolidinone-pyrido-pyrimidinones are typically synthesized in 2–3 steps from preformed cores, whereas pyrrolo-pyrimidines require multistep fusion reactions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
